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Compound of Interest

Compound Name: Direct blue 15

Cat. No.: B1206938

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of Direct Blue 15
(C.1. 24400) in textile dyeing research. This document outlines the dye's properties,
experimental protocols for dyeing cellulosic fibers, and relevant safety considerations.

Introduction

Direct Blue 15, also known as Direct Sky Blue 5B, is a water-soluble anionic azo dye widely
used for dyeing cellulosic fibers such as cotton, viscose, and rayon, as well as silk and paper.
[1][2][3][4][5] Its popularity in textile applications stems from its vibrant blue hue, good water
solubility, and straightforward application method without the need for a mordant.[2][3] This
protocol is designed to provide researchers with a standardized methodology for applying
Direct Blue 15 in a laboratory setting to achieve reproducible and reliable results for textile
research, including studies on dye uptake, colorfastness, and the development of novel textile
treatments.

Properties of Direct Blue 15

A summary of the key properties of Direct Blue 15 is presented in the table below.
Understanding these properties is crucial for its effective application and for troubleshooting
experimental outcomes.
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Property Value Reference
C.I. Name Direct Blue 15 [4]

C.l. Number 24400 [4]

CAS Number 2429-74-5 [11[3114]
Molecular Formula Cs4H24NeNasO16S4 [1][3]14]
Molecular Weight 992.81 g/mol [11[4]
Appearance Blue powder [1][4]
Solubility in Water 60 g/L at 85°C [4]
Maximum Affinity Temperature ~ 60-80°C [11[4]

Quantitative Data Summary

The following tables summarize key quantitative data for the application of Direct Blue 15 in

textile dyeing.

Table 1: Recommended Dyeing Parameters for Cotton

Parameter

Recommended Value

Reference

Dye Concentration

1-2% on weight of fabric (0.w.f)

[1]

Salt Concentration (NaCl or

5-30 g/L 6
Naz2S0a4) J o]
Liguor Ratio 1:20to 1:25 [71[8]
Dyeing Temperature 90-95°C [6]

Dyeing Time

45-60 minutes

[elr71el

pH

8

[7](8]

Table 2: Colorfastness Properties of Direct Blue 15 on

Cotton
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Fastness Property Rating (1-5 Scale) Reference
Light Fastness 1-2 [1]
Washing Fastness 2-3 [1]
Rubbing Fastness (Dry) 4-5 [1]
Rubbing Fastness (Wet) 3 [1]

Note: The fastness properties can be improved with after-treatments using cationic dye-fixing
agents.[6]

Experimental Protocols

This section provides detailed methodologies for the preparation of materials and the dyeing
process.

Materials and Reagents

o Direct Blue 15 dye powder

» Scoured and bleached cotton fabric

e Sodium chloride (NaCl) or Glauber's salt (Naz2S0Oa)

e Sodium carbonate (Soda ash)

o Wetting agent

« Distilled or deionized water

o Laboratory dyeing machine or water bath with stirrer

o Beakers, graduated cylinders, and pipettes

pH meter

Preparation of Dye Stock Solution
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o Accurately weigh the required amount of Direct Blue 15 dye powder.
o Create a paste by adding a small amount of cold distilled water and stirring.

o Gradually add hot distilled water (80-90°C) to the paste while stirring continuously until the
dye is completely dissolved.

o Make up the final volume with distilled water to achieve the desired stock solution
concentration (e.g., 1% w/v).

Pre-treatment of Cotton Fabric

To ensure level dyeing and good penetration of the dye, it is essential to use properly prepared
fabric.[6] Commercial scoured and bleached cotton fabric is recommended. If starting with grey
fabric, a standard scouring and bleaching process should be performed to remove impurities.
[6] Before dyeing, the fabric should be wet out with a solution containing a wetting agent (e.g.,
0.75 g/L) and then rinsed with water.[6]

Dyeing Protocol for Cotton Fabric

o Set up the dyebath with the required volume of water to achieve the desired liquor ratio (e.qg.,
1:20).

e Add a wetting agent and any other desired auxiliaries to the dyebath and run for 5 minutes to
ensure proper mixing.[9]

¢ Introduce the pre-wetted cotton fabric into the dyebath.
o Set the initial temperature of the dyebath to 40-50°C.[6][9]

e Add the prepared Direct Blue 15 dye solution to the dyebath. Allow the fabric to run in the
dye solution for 10-15 minutes to ensure even distribution.

o Gradually add the required amount of salt (e.g., 10-20 g/L of NaCl or NazS0Oa) to the dyebath
in portions. The addition of an electrolyte is crucial for the exhaustion of the dye onto the
cellulosic fiber.[10]
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e Add soda ash (e.g., 0.5-2.0 g/L) to the dyebath to adjust the pH to the optimal range (around
8).[6][71[8]

o Raise the temperature of the dyebath to 90-95°C at a rate of approximately 2°C per minute.

[°]

o Continue the dyeing process at this temperature for 45-60 minutes, ensuring continuous
agitation of the fabric.[6][7][8]

» After the dyeing cycle is complete, cool the dyebath to 60-70°C.[1][9]

e Remove the dyed fabric from the bath and rinse it thoroughly with cold water until the rinsing
water is clear.

e The fabric can then be squeezed and air-dried.

After-treatment (Optional)

To improve the wet fastness properties of the dyed fabric, an after-treatment with a cationic
dye-fixing agent can be performed.[6] This is typically done in a fresh bath at a slightly acidic
pH (e.g., using 1-3% acetic acid) at around 70°C for 30 minutes.[9]

Diagrams
Experimental Workflow for Direct Blue 15 Dyeing

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://jagson.com/direct-dyes.php
https://journal.gnest.org/sites/default/files/Submissions/gnest_03176/gnest_03176_draft.pdf
https://journal.gnest.org/sites/default/files/Submissions/gnest_03176/gnest_03176_published.pdf
https://textileapex.com/direct-dye-an-overview-a-to-z/
https://jagson.com/direct-dyes.php
https://journal.gnest.org/sites/default/files/Submissions/gnest_03176/gnest_03176_draft.pdf
https://journal.gnest.org/sites/default/files/Submissions/gnest_03176/gnest_03176_published.pdf
https://emperordye.com/tds/direct-blue-15.html
https://textileapex.com/direct-dye-an-overview-a-to-z/
https://jagson.com/direct-dyes.php
https://textileapex.com/direct-dye-an-overview-a-to-z/
https://www.benchchem.com/product/b1206938?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Preparation
Fabric Pre-treatment Dye Stock Solution
(Scouring, Bleaching, Wetting) Preparation

-

Dyein{f Process

f

Set Dyebath
(Water, Auxiliaries)

Introduce Fabric

Add Dye Solution

Add Salt
(NaCl or Na2S0a)

Add Alkali
(Soda Ash)

Raise Temperature
(to 90-95°C)

Dye for 45-60 min

Cool Down
(to 60-70°C)

Post-Trpatment

/

rying

g
< <

/

Optional After-treatment
(Cationic Fixing Agent)
Y
Final Drying
\ J

Click to download full resolution via product page

Caption: Workflow for dyeing cotton with Direct Blue 15.
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Safety Precautions

Direct Blue 15 is an azo dye derived from 3,3'-dimethoxybenzidine, a compound that is
handled as a potential carcinogen.[11] Therefore, appropriate safety measures should be taken
when handling the dye powder.

Work in a well-ventilated area or under a fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses.

Avoid inhalation of the dye powder. Use a dust mask if necessary.

In case of skin contact, wash the affected area thoroughly with soap and water.

Consult the Safety Data Sheet (SDS) for detailed safety information.

By following these protocols and safety guidelines, researchers can effectively and safely utilize
Direct Blue 15 in their textile dyeing experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Direct Blue 15 in
Textile Dyeing Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206938#protocol-for-using-direct-blue-15-in-textile-
dyeing-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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